Cas no 2228576-38-1 (2-methoxy-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 2228576-38-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 5858927
• PubChem ID: 165641362
• Update Time: 2025-07-17

2-methoxy-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid
• 2228576-38-1
• EN300-1817913

• Inchi： 1S/C9H12O4/c1-6-3-4-7(13-6)5-8(12-2)9(10)11/h3-4,8H,5H2,1-2H3,(H,10,11)
• InChI Key： WZUQBWPVYNSBJE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CC(C(=O)O)OC

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid

Introduction to 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 2228576-38-1)

2-methoxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 2228576-38-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of α-hydroxy acids (AHAs) and is characterized by the presence of a methoxy group and a 5-methylfuran ring, which contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid consists of a propanoic acid backbone with a methoxy substituent at the 2-position and a 5-methylfuran ring attached at the 3-position. The methoxy group is known to enhance the lipophilicity of the molecule, while the furan ring provides additional stability and reactivity. These structural elements make 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid an interesting candidate for various applications in pharmaceuticals, cosmetics, and materials science.

In recent years, there has been growing interest in the development of new compounds with anti-inflammatory and antioxidant properties. Research has shown that 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, studies have demonstrated that this compound possesses strong antioxidant activity, which can help protect cells from oxidative stress and damage caused by free radicals.

The potential therapeutic applications of 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid are not limited to anti-inflammatory and antioxidant properties. Recent studies have also explored its potential as an anticancer agent. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades.

Beyond its therapeutic applications, 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid has also been investigated for its use in cosmetic formulations. Its ability to penetrate the skin barrier effectively makes it a promising ingredient for skincare products aimed at reducing inflammation, improving skin hydration, and promoting overall skin health. The compound's antioxidant properties can help protect the skin from environmental stressors and premature aging.

In the field of materials science, 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid has shown potential as a functional monomer for the synthesis of advanced polymers. The presence of the carboxylic acid group allows for facile polymerization reactions, while the methoxy and furan substituents provide additional functional groups that can be tailored for specific applications. These polymers have been explored for use in drug delivery systems, coatings, and adhesives.

The synthesis of 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of 5-methylfurfural with an appropriate aldehyde or ketone followed by reduction and oxidation steps to form the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, 2-methoxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 2228576-38-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure confers valuable properties such as anti-inflammatory, antioxidant, anticancer, and functional monomer capabilities. Ongoing research continues to uncover new uses for this compound, making it an exciting area of study for scientists and researchers worldwide.